5-bromo-N-methylthiophene-2-sulfonamide
Overview
Description
5-bromo-N-methylthiophene-2-sulfonamide is a chemical compound with the CAS Number: 81597-52-6 . It has a molecular weight of 256.14 and is typically available in powder form .
Physical and Chemical Properties Analysis
This compound is a powder . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
Facile Synthesis and Biological Applications
A study by Noreen et al. (2017) detailed the synthesis of thiophene sulfonamide derivatives via Suzuki cross coupling reactions. These compounds, including 5-bromo-N-methylthiophene-2-sulfonamide, demonstrated significant urease inhibition and hemolytic activities. The electronic effects of different functional groups on the aromatic ring influenced their biological activities, with specific derivatives showing high urease inhibition comparable to standard inhibitors. Moreover, these derivatives exhibited antibacterial activities, suggesting their potential as antimicrobial agents (Noreen et al., 2017).
Electrochemical Detection
Research by Msagati and Ngila (2002) reported on the electrochemical detection of sulfonamide compounds, including derivatives of this compound, using a poly(3-methylthiophene) electrode. This work highlighted the potential application of such electrodes for the determination of sulfonamides in veterinary and other fields, showcasing the compound's utility in analytical chemistry applications (Msagati & Ngila, 2002).
Antiviral Activity
Chen et al. (2010) synthesized thiadiazole sulfonamide derivatives starting from this compound and evaluated their antiviral activities. They found that specific derivatives possessed notable activity against the tobacco mosaic virus, indicating the potential of these compounds in the development of antiviral drugs (Chen et al., 2010).
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 , indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
5-bromo-N-methylthiophene-2-sulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrNO2S2/c1-7-11(8,9)5-3-2-4(6)10-5/h2-3,7H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLLYLQLDYORLBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC=C(S1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6BrNO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.